Cas no 847818-66-0 (1-Isopentyl-1H-pyrazole-5-boronic acid)

• Product Name: 1-Isopentyl-1H-pyrazole-5-boronic acid
• CAS No: 847818-66-0
• MF: C₈H₁₅BN₂O₂
• MW: 182.027901887894
• MDL: MFCD12407381
• CID: 1039174
• PubChem ID: 11309888
• Update Time: 2025-04-20

1-Isopentyl-1H-pyrazole-5-boronic acid Chemical and Physical Properties

Names and Identifiers

• (1-Isopentyl-1H-pyrazol-5-yl)boronic acid
• 2-(3-Methylbutyl)-2H-pyrazole-3-boronic acid
• B-[1-(3-methylbutyl)-1H-pyrazol-5-yl]Boronic acid
• 1-(3-methylbutyl)-1H-pyrazol-5-ylboronic acid
• 1-Isopentyl-1H-pyrazole-5-boronic acid
• SCHEMBL15329870
• FT-0736053
• (1-Isopentyl-1H-pyrazol-5-yl)boronicacid
• E84424
• DTXSID30461887
• MFCD12407381
• 847818-66-0
• CS-0173869
• BS-24282
• AKOS015893105
• XIB81866
• [2-(3-methylbutyl)pyrazol-3-yl]boronic Acid
• DA-35248
• 2-(3-METHYLBUTYL)PYRAZOL-3-YLBORONIC ACID

• MDL： MFCD12407381
• Inchi： 1S/C8H15BN2O2/c1-7(2)4-6-11-8(9(12)13)3-5-10-11/h3,5,7,12-13H,4,6H2,1-2H3
• InChI Key： CWFZHICUFOUGRG-UHFFFAOYSA-N
• SMILES： OB(C1=CC=NN1CCC(C)C)O

Computed Properties

• Exact Mass: 182.12300
• Monoisotopic Mass: 182.1226579g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.3Ų

Experimental Properties

• PSA: 58.28000
• LogP: -0.39100

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles